Cas no 68983-70-0 (1-(p-Tolyl)cyclopentanecarbonitrile)

68983-70-0 structure
Product name:1-(p-Tolyl)cyclopentanecarbonitrile
1-(p-Tolyl)cyclopentanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(p-Tolyl)cyclopentanecarbonitrile
- 1-(4-Methylphenyl)-1-cyclopentanecarbonitrile
- 1-(4-methylphenyl)cyclopentane-1-carbonitrile
- 1-(P-TOLYL)-1-CYCLOPENTANECARBONITRILE
- Cyclopentanecarbonitrile, 1-(4-methylphenyl)-
- 1-(4-methylphenyl)cyclopentanecarbonitrile
- 1-(p-Methylphenyl)cyclopentanecarbonitrile
- MFCD00065261
- Cyclopentanecarbonitrile, 1-p-tolyl-
- SCHEMBL2441730
- NSC 154618
- DTXSID20219031
- EINECS 273-487-2
- BB 0245831
- NSC-154618
- ULS5W2DPR3
- AKOS000298366
- NS00036793
- NSC154618
- 1-p-Tolylcyclopentanecarbonitrile
- 68983-70-0
- FT-0605868
- 1-p-Tolyl-cyclopentanecarbonitrile
-
- Inchi: InChI=1S/C13H15N/c1-11-4-6-12(7-5-11)13(10-14)8-2-3-9-13/h4-7H,2-3,8-9H2,1H3
- InChI Key: GTHMJIFNCGSBJT-UHFFFAOYSA-N
- SMILES: CC1=CC=C(C=C1)C2(CCCC2)C#N
Computed Properties
- Exact Mass: 185.12000
- Monoisotopic Mass: 185.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.04
- Boiling Point: 158-160 ºC
- Flash Point: 121.3°C
- Refractive Index: 1.5298-1.5398
- PSA: 23.79000
- LogP: 3.33038
- Solubility: Not available
1-(p-Tolyl)cyclopentanecarbonitrile Security Information
- Hazard Category Code: R20/21/22;R36/37/38
- Safety Instruction: S24/25
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
1-(p-Tolyl)cyclopentanecarbonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-(p-Tolyl)cyclopentanecarbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM202281-25g |
1-(4-Methylphenyl)-1-cyclopentanecarbonitrile |
68983-70-0 | 95% | 25g |
$458 | 2024-07-24 | |
Ambeed | A762254-5g |
1-(p-Tolyl)cyclopentanecarbonitrile |
68983-70-0 | 95+% | 5g |
$149.0 | 2024-04-18 | |
A2B Chem LLC | AH13003-1g |
1-(4-METHYLPHENYL)-1-CYCLOPENTANECARBONITRILE |
68983-70-0 | 95% | 1g |
$159.00 | 2024-04-19 | |
TRC | T537013-50mg |
1-(p-Tolyl)cyclopentanecarbonitrile |
68983-70-0 | 50mg |
$ 50.00 | 2022-06-02 | ||
TRC | T537013-500mg |
1-(p-Tolyl)cyclopentanecarbonitrile |
68983-70-0 | 500mg |
$ 80.00 | 2022-06-02 | ||
Chemenu | CM202281-25g |
1-(4-Methylphenyl)-1-cyclopentanecarbonitrile |
68983-70-0 | 95% | 25g |
$458 | 2021-06-15 | |
TRC | T537013-100mg |
1-(p-Tolyl)cyclopentanecarbonitrile |
68983-70-0 | 100mg |
$ 65.00 | 2022-06-02 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645198-10g |
1-(P-tolyl)cyclopentane-1-carbonitrile |
68983-70-0 | 98% | 10g |
¥1078.00 | 2024-05-03 | |
1PlusChem | 1P00FARV-1g |
1-(4-Methylphenyl)-1-cyclopentanecarbonitrile |
68983-70-0 | 95% | 1g |
$155.00 | 2025-02-27 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1645198-1g |
1-(P-tolyl)cyclopentane-1-carbonitrile |
68983-70-0 | 98% | 1g |
¥252.00 | 2024-05-03 |
1-(p-Tolyl)cyclopentanecarbonitrile Related Literature
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
-
Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
-
Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
68983-70-0 (1-(p-Tolyl)cyclopentanecarbonitrile) Related Products
- 13706-68-8(Phenylsuccinonitrile)
- 769-68-6(2-Phenylbutyronitrile)
- 14377-68-5(1-phenylcyclobutane-1-carbonitrile)
- 5558-29-2(3-Methyl-2-phenylbutanenitrile)
- 3893-23-0(2-Cyclohexyl-2-phenylacetonitrile)
- 77-57-6(1-Phenylcyclopentanecarbonitrile)
- 2201-23-2(1-Phenyl-1-cyclohexanecarbonitrile)
- 5336-57-2(2-Ethyl-2-phenylbutyronitrile)
- 1335225-09-6((2E)-3-(5-methylpyridin-2-yl)prop-2-enoic acid)
- 1392219-11-2((2S)-4-tert-butoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-oxo-butanoic acid)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent
